Di-n-propyl Phthalate
Di-n-propyl Phthalate
Dipropyl phthalate is a phthalate ester that is the dipropyl ester of benzene-1,2-dicarboxylic acid. It is a phthalate ester and a diester.
Di-n-propyl phthalate is a colorless liquid. (NTP, 1992)
Di-n-propyl phthalate is a colorless liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
131-16-8
VCID:
VC0113630
InChI:
InChI=1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3
SMILES:
CCCOC(=O)C1=CC=CC=C1C(=O)OCCC
Molecular Formula:
C14H18O4
Molecular Weight:
250.29 g/mol
Di-n-propyl Phthalate
CAS No.: 131-16-8
Reference Standards
VCID: VC0113630
Molecular Formula: C14H18O4
Molecular Weight: 250.29 g/mol
| CAS No. | 131-16-8 |
|---|---|
| Product Name | Di-n-propyl Phthalate |
| Molecular Formula | C14H18O4 |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | dipropyl benzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3 |
| Standard InChIKey | MQHNKCZKNAJROC-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)C1=CC=CC=C1C(=O)OCCC |
| Canonical SMILES | CCCOC(=O)C1=CC=CC=C1C(=O)OCCC |
| Boiling Point | 579 to 581 °F at 760 mm Hg (NTP, 1992) 317.5 °C |
| Density | 1.071 at 77 °F (NTP, 1992) |
| Physical Description | Di-n-propyl phthalate is a colorless liquid. (NTP, 1992) |
| Description | Dipropyl phthalate is a phthalate ester that is the dipropyl ester of benzene-1,2-dicarboxylic acid. It is a phthalate ester and a diester. Di-n-propyl phthalate is a colorless liquid. (NTP, 1992) |
| Solubility | 4.32e-04 M |
| Synonyms | 1,2-Benzenedicarboxylic Acid 1,2-Dipropyl Ester; Phthalic Acid Dipropyl Ester; Dipropyl Benzene-1,2-dicarboxylate; Dipropyl Phthalate; NSC 15314; DPP |
| Vapor Pressure | 1.32e-04 mmHg |
| PubChem Compound | 8559 |
| Last Modified | Nov 11 2021 |
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